Cas no 2098025-06-8 (4-Bromo-6-(4-iodophenyl)pyrimidine)

• Product Name: 4-Bromo-6-(4-iodophenyl)pyrimidine
• CAS No: 2098025-06-8
• MF: C₁₀H₆BrIN₂
• MW: 360.976513385773
• CID: 5056294
• Update Time: 2025-06-13

4-Bromo-6-(4-iodophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(4-iodophenyl)pyrimidine
• 4-Bromo-6-(4-iodophenyl)pyrimidine

• Inchi： 1S/C10H6BrIN2/c11-10-5-9(13-6-14-10)7-1-3-8(12)4-2-7/h1-6H
• InChI Key： WVXRKUGTEUQIRV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=C(N=CN=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-(4-iodophenyl)pyrimidine

Chemical Profile of 4-Bromo-6-(4-iodophenyl)pyrimidine (CAS No. 2098025-06-8)

4-Bromo-6-(4-iodophenyl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2098025-06-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features both bromo and iodine substituents on a pyrimidine core, making it a versatile intermediate in synthetic chemistry. The unique structural attributes of this compound have positioned it as a valuable building block for the development of novel bioactive molecules.

The pyrimidine scaffold is a fundamental motif in medicinal chemistry, frequently incorporated into therapeutic agents due to its biological relevance and synthetic accessibility. Pyrimidines are naturally occurring components of nucleic acids, and their derivatives exhibit a wide spectrum of pharmacological activities. Among these, 4-Bromo-6-(4-iodophenyl)pyrimidine stands out due to the presence of halogen atoms at strategic positions, which enhance its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various targets, including kinases, transcription factors, and other enzymes implicated in diseases such as cancer and inflammation. The bromo and iodine substituents on 4-Bromo-6-(4-iodophenyl)pyrimidine make it an ideal candidate for generating libraries of compounds for high-throughput screening (HTS). The ability to introduce further modifications through palladium-catalyzed reactions allows for the rapid exploration of structure-activity relationships (SAR), facilitating the discovery of lead compounds with enhanced potency and selectivity.

One notable application of this compound has been in the synthesis of tyrosine kinase inhibitors (TKIs), which are cornerstone therapeutics in oncology. Tyrosine kinases play a critical role in signal transduction pathways that regulate cell growth and survival. By leveraging the reactivity of 4-Bromo-6-(4-iodophenyl)pyrimidine, researchers have been able to develop novel TKIs with improved pharmacokinetic profiles. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against mutant forms of the epidermal growth factor receptor (EGFR), which are associated with resistance to conventional therapies.

The iodine atom at the 4-position provides an additional handle for further functionalization via transition-metal-catalyzed reactions. This has been exploited in the development of photoreactive probes for studying protein-protein interactions and in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. Such applications underscore the versatility of 4-Bromo-6-(4-iodophenyl)pyrimidine as a molecular scaffold.

Advances in computational chemistry have also played a crucial role in optimizing the synthesis and applications of this compound. Molecular modeling techniques have been employed to predict binding modes and interactions between 4-Bromo-6-(4-iodophenyl)pyrimidine derivatives and their target proteins. This has enabled medicinal chemists to design analogs with enhanced binding affinity and reduced off-target effects. Additionally, machine learning algorithms have been trained on large datasets containing structural and activity information to accelerate hit identification and lead optimization processes.

The bromo substituent at the 6-position serves as another point for modification, allowing for further diversification of the molecular structure. For example, palladium-catalyzed borylation or cyanation reactions can be performed to introduce boronic acids or nitriles, respectively, which are useful for subsequent cross-coupling steps or derivatization into other pharmacologically relevant functional groups.

In conclusion, 4-Bromo-6-(4-iodophenyl)pyrimidine (CAS No. 2098025-06-8) represents a compelling example of how structural features can be strategically tailored to enable diverse synthetic pathways and biological applications. Its utility as an intermediate in drug discovery underscores its importance in modern chemical biology research. As methodologies for molecular construction continue to evolve, compounds like this will remain indispensable tools for exploring new frontiers in medicinal chemistry.